Cas no 1284813-84-8 (1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one)

• Product Name: 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one
• CAS No: 1284813-84-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5558530
• Update Time: 2025-06-07

1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(hydroxymethyl)-1-pyrrolidinyl]-2-phenoxy-
• 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one

• Inchi： 1S/C13H17NO3/c15-9-11-6-7-14(8-11)13(16)10-17-12-4-2-1-3-5-12/h1-5,11,15H,6-10H2
• InChI Key： HUMJDRNVCSUXSY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CO)C1)COC1=CC=CC=C1

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 437.1±20.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one

1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one: A Comprehensive Overview

1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one (CAS No. 1284813-84-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of pyrrolidine and phenol, which are well-known for their roles in various biological processes. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one is characterized by a pyrrolidine ring with a hydroxymethyl group at the 3-position and a phenoxy group attached to an ethanone moiety. The presence of these functional groups imparts specific chemical and physical properties to the compound. The hydroxymethyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The phenoxy group, on the other hand, contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes.

The molecular formula of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one is C₁₄H₁₉NO₃, with a molecular weight of approximately 253.30 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one has been reported in several scientific publications. One common approach involves the reaction of 3-hydroxymethylpyrrolidine with 2-bromoacetophenone in the presence of a base such as potassium carbonate (K₂CO₃). This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another method involves the condensation of 3-hydroxymethylpyrrolidine with phenol using a coupling agent like 1,3-dicyclohexylcarbodiimide (DCC).

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound, utilizing catalysts that minimize waste and reduce energy consumption.

Biological Activities and Applications

1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one has been studied for its potential therapeutic applications in various diseases. One area of significant interest is its activity as an inhibitor of specific enzymes involved in inflammatory processes. Research has shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, leading to reduced inflammation and pain.

In addition to its anti-inflammatory properties, 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one has also been investigated for its neuroprotective effects. Studies have demonstrated that it can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The potential therapeutic applications of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one have led to several clinical trials aimed at evaluating its safety and efficacy in humans. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further studies are needed to fully understand its long-term effects and potential side effects.

Ongoing research is focused on optimizing the formulation and delivery methods for this compound to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to identify synergistic combinations with other drugs that could improve treatment outcomes for various diseases.

Conclusion

In conclusion, 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-phenoxyethan-1-one (CAS No. 1284813-84-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research into its mechanisms of action and clinical utility. As more studies are conducted and new findings emerge, this compound may play a significant role in advancing treatments for inflammatory diseases, neurodegenerative disorders, and other conditions.